Cas no 2679926-53-3 (rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate)

• Product Name: rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate
• CAS No: 2679926-53-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5953173
• PubChem ID: 165912328
• Update Time: 2025-05-21

rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6982374
• rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate
• 2679926-53-3

• Inchi： 1S/C12H15NO3/c14-7-10-6-11(10)13-12(15)16-8-9-4-2-1-3-5-9/h1-5,10-11,14H,6-8H2,(H,13,15)/t10-,11-/m0/s1
• InChI Key： CCMDHFHESSCBOA-QWRGUYRKSA-N
• SMILES： OC[C@@H]1C[C@@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate

Rac-Benzyl N-[(1R,2S)-2-(Hydroxymethyl)cyclopropyl]Carbamate: A Comprehensive Overview

The compound with CAS No. 2679926-53-3, known as rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of benzyl carbamate, featuring a chiral cyclopropyl group with a hydroxymethyl substituent. Its stereochemistry, defined by the (1R,2S) configuration, plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to target proteins. In the case of rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate, this strain is further modulated by the hydroxymethyl group, which adds flexibility and potential for hydrogen bonding. This makes the compound a promising candidate for exploring new therapeutic agents.

The synthesis of rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate involves a multi-step process that begins with the preparation of the cyclopropane ring. Researchers have employed various methods to construct this strained ring system, including Simmons-Smith cyclopropanation and transition-metal-catalyzed cyclizations. The stereochemistry of the compound is carefully controlled during these steps to ensure the desired (1R,2S) configuration.

One of the most intriguing aspects of this compound is its potential as a drug delivery agent. The hydroxymethyl group on the cyclopropane ring can undergo metabolic transformations, making it suitable for targeted drug delivery systems. Recent experiments have demonstrated that this compound can serve as a prodrug, releasing active pharmaceutical ingredients upon enzymatic cleavage in vivo.

In terms of pharmacokinetics, rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate exhibits favorable absorption and distribution properties due to its balanced lipophilicity and hydrophilicity. Studies using animal models have shown that it achieves high concentrations in specific tissues, suggesting its potential for treating localized diseases such as cancers or inflammatory conditions.

Another area where this compound has shown promise is in biomaterials science. The cyclopropane ring's strain energy can be harnessed to create novel polymers with unique mechanical properties. Researchers are exploring its use as a building block for biodegradable materials that can be used in medical implants or drug delivery devices.

Despite its many advantages, the development of rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate into a commercial product faces several challenges. These include optimizing its stability under physiological conditions and ensuring scalable synthesis methods for industrial production. Ongoing research is focused on addressing these issues through advanced chemical engineering techniques and computational modeling.

In conclusion, rac-benzyl N-[(1R,2S)-2-(hydroxymethyl)cyclopropyl]carbamate represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science.